Cas no 2679932-13-7 ((3S)-3-(5-bromo-2-fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: (3S)-3-(5-bromo-2-fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2679932-13-7
• MF: C₁₁H₈BrF₄NO₃
• MW: 358.083736419678
• CID: 6593507
• PubChem ID: 165923269
• Update Time: 2025-05-21

(3S)-3-(5-bromo-2-fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(5-bromo-2-fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• 2679932-13-7
• EN300-28299452

• Inchi： 1S/C11H8BrF4NO3/c12-5-1-2-7(13)6(3-5)8(4-9(18)19)17-10(20)11(14,15)16/h1-3,8H,4H2,(H,17,20)(H,18,19)/t8-/m0/s1
• InChI Key： VFNMFIUGFNZCAR-QMMMGPOBSA-N
• SMILES： BrC1=CC=C(C(=C1)[C@H](CC(=O)O)NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 356.96237g/mol
• Monoisotopic Mass: 356.96237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Additional information on (3S)-3-(5-bromo-2-fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid

Compound CAS No 2679932-13-7: (3S)-3-(5-bromo-2-fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid

Compound CAS No 2679932-13-7, also known as (3S)-3-(5-bromo-2-fluorophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable tool in drug design and development.

The structure of this compound is notable for its 5-bromo-2-fluorophenyl group, which introduces electronic and steric effects that can influence its reactivity and biological activity. The presence of the trifluoroacetamido group further enhances its chemical versatility, particularly in terms of solubility and stability under various conditions. These features have been leveraged in recent studies to explore its potential as a building block for novel therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (3S)-3-(5-bromo-2-fluorophenyl)-3-(trifluoroacetamido)propanoic acid using environmentally friendly methodologies. Researchers have employed catalytic asymmetric synthesis to achieve high enantiomeric excess, which is crucial for applications in chiral recognition and asymmetric catalysis. These developments underscore the importance of this compound as a key intermediate in the production of bioactive molecules.

In terms of biological activity, (3S)-configuration has been shown to exhibit superior binding affinity to specific protein targets compared to its (R)-counterpart. This stereochemical specificity is a critical factor in drug discovery, where the spatial arrangement of functional groups can significantly impact pharmacokinetics and efficacy. Studies published in leading journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have highlighted its potential as a lead compound for treating conditions such as cancer and neurodegenerative diseases.

The application of compound CAS No 2679932-13-7 extends beyond pharmaceuticals into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Collaborative efforts between chemists and engineers have explored its role in creating high-performance materials for flexible electronics and energy storage devices.

From an analytical standpoint, the characterization of this compound has benefited from cutting-edge techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These methods have provided unprecedented insights into its molecular geometry and intermolecular interactions, further enhancing our understanding of its behavior in different chemical environments.

In conclusion, compound CAS No 2679932-13-7 stands at the forefront of modern chemical research due to its versatile structure and wide-ranging applications. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both medicinal chemistry and materials science.